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Compound of Interest

Compound Name: ACT-335827

Cat. No.: B605164

Technical Support Center: ACT-335827

This technical support center provides researchers, scientists, and drug development
professionals with best practices for the storage, handling, and use of ACT-335827.

Frequently Asked Questions (FAQs)
Q1: What is the recommended storage temperature for ACT-3358277

A: Solid ACT-335827 should be stored at -20°C.[1] For stock solutions, storage at -80°C is
recommended for up to 6 months, while storage at -20°C is suitable for up to 1 month.[2]

Q2: What are the appropriate solvents for dissolving ACT-3358277?

A: ACT-335827 is soluble in both DMSO and ethanol, with a maximum concentration of 100
mM.

Q3: How should I prepare stock solutions of ACT-3358277

A: To prepare stock solutions, dissolve ACT-335827 in either DMSO or ethanol to a desired
concentration, not exceeding 100 mM. It is crucial to use the batch-specific molecular weight
provided on the product's certificate of analysis for accurate concentration calculations.

Q4: Is ACT-335827 light sensitive?
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A: The provided search results do not contain specific information regarding the light sensitivity
of ACT-335827. As a general laboratory best practice, it is advisable to protect all research
compounds from prolonged exposure to light.

Q5: What is the long-term stability of ACT-3358277

A: For long-term stability, stock solutions should be stored at -80°C for a period of up to 6
months.[2] When stored at -20°C, the stock solution is stable for up to 1 month.[2] The solid
compound is to be stored at -20°C, but a specific shelf-life is not detailed in the provided
information.[1]

Troubleshooting Guide
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Issue

Possible Cause

Recommended Solution

Precipitation in stock solution

- Concentration exceeds
solubility limit.- Improper

storage temperature.

- Ensure the concentration
does not exceed 100 mM in
DMSO or ethanol.- Gently
warm the solution and vortex
to redissolve. If precipitation
persists, consider preparing a
fresh, lower concentration
stock solution.- Store stock
solutions at the recommended
temperatures (-80°C for long-
term, -20°C for short-term).[2]

Inconsistent experimental

results

- Degradation of the
compound.- Inaccurate
concentration of the stock

solution.

- Prepare fresh stock solutions,
especially if the current stock is
approaching the end of its
recommended storage period
(6 months at -80°C or 1 month
at -20°C).[2]- Recalculate the
concentration using the batch-
specific molecular weight from
the certificate of analysis.-
Ensure consistent

experimental conditions.

Difficulty dissolving the

compound

- Incorrect solvent.- Insufficient

mixing.

- Use either DMSO or ethanol
as the solvent.- Vortex or
sonicate the solution to aid

dissolution.

Quantitative Data Summary
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Parameter Value Reference

518.64 g/mol (Note: Varies by

Molecular Weight
batch)
Formula C31H3s8N20s
Purity >98%
Solubility in DMSO Up to 100 mM
Solubility in Ethanol Up to 100 mM
Solid Storage Temperature -20°C [1]
Stock Solution Storage (-20°C)  Up to 1 month [2]
Stock Solution Storage (-80°C)  Up to 6 months [2]
OXi1 Receptor Binding Affinit
P d Y 41 nM
(Kb)
OXz Receptor Binding Affinity
560 nM
(Kb)
6 nM and 120 nM (in CHO
OX1 Receptor ICso [1112]
cells)
417 nM and 2300 nM (in CHO
OX2 Receptor ICso [1][2]

cells)

Experimental Protocols & Visualizations
In Vivo Solution Preparation for Oral Gavage

For animal studies requiring oral administration, ACT-335827 has been prepared in a vehicle of
10% polyethylene glycol 400 and 0.5% methylcellulose in water.[3]
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Solution Preparation Workflow

Prepare Vehicle:

Weigh ACT-335827 10% PEG400
(free base) 0.5% Methylcellulose
in Water

'

Add ACT-335827 to Vehicle

'

Mix thoroughly
(e.g., vortex, sonicate)

Administer via

Oral Gavage

Click to download full resolution via product page

Caption: Workflow for preparing ACT-335827 for in vivo oral administration.

Signaling Pathway of ACT-335827

ACT-335827 is a selective antagonist of the Orexin 1 Receptor (OX1R).[4][5] Orexin
neuropeptides (Orexin-A and Orexin-B) are the endogenous ligands for OX1iR and the Orexin 2
Receptor (OXzR).[4] By selectively blocking OX1R, ACT-335827 inhibits the downstream
signaling cascade initiated by orexin binding to this receptor, which has been linked to
processes like arousal and stress.[4][6]
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ACT-335827 Mechanism of Action
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

o 1. apexbt.com [apexbt.com]
¢ 2. medchemexpress.com [medchemexpress.com]

+ 3. The selective orexin receptor 1 antagonist ACT-335827 in a rat model of diet-induced
obesity associated with metabolic syndrome - PMC [pmc.ncbi.nlm.nih.gov]

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b605164?utm_src=pdf-body-img
https://www.benchchem.com/product/b605164?utm_src=pdf-custom-synthesis
https://www.apexbt.com/act-335827.html
https://www.medchemexpress.com/act-335827.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC3874552/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3874552/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b605164?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Troubleshooting & Optimization

Check Availability & Pricing

4. Discovery and characterization of ACT-335827, an orally available, brain penetrant orexin
receptor type 1 selective antagonist - PubMed [pubmed.ncbi.nim.nih.gov]

5. ACT-335827 - Wikipedia [en.wikipedia.org]

6. medchemexpress.com [medchemexpress.com]

To cite this document: BenchChem. [best practices for storing and handling ACT-335827].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b605164+#best-practices-for-storing-and-handling-act-
335827]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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